Cas no 1989671-52-4 (3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 1989671-52-4
• MF: C₆H₂BrF₃N₄O
• MW: 283.005489826202
• CID: 4632978
• Update Time: 2025-07-21

3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 3-bromo-1,5-dihydro-6-(trifluoromethyl)-
• 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

• Inchi： 1S/C6H2BrF3N4O/c7-2-1-3(14-13-2)11-5(6(8,9)10)12-4(1)15/h(H2,11,12,13,14,15)
• InChI Key： KNLMQSHQRJTOQO-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)NC(=O)C2C(Br)=NNC=2N=1

Additional information on 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Professional Introduction to 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 1989671-52-4)

3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, identified by the CAS number 1989671-52-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-d]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a bromine atom at the 3-position and a trifluoromethyl group at the 6-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in drug discovery due to its ability to interact with various biological targets. This scaffold has been extensively studied for its potential in developing treatments for a wide range of diseases, including cancer, inflammation, and infectious diseases. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the bromo substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, making this compound a versatile building block in synthetic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol structure has shown promise in this area. For instance, derivatives of this scaffold have been reported to inhibit tyrosine kinases, which are overexpressed in many cancer cell lines. The trifluoromethyl group not only improves the pharmacokinetic properties of these compounds but also enhances their binding affinity to the target enzymes. This has led to several preclinical studies exploring the potential of this compound as an anticancer agent.

Moreover, the pyrazolo[3,4-d]pyrimidine scaffold has been investigated for its antimicrobial properties. Research indicates that certain derivatives exhibit activity against Gram-positive bacteria and fungi by interfering with essential cellular processes. The bromo and trifluoromethyl substituents play a crucial role in modulating the biological activity of these compounds by influencing their interactions with bacterial enzymes and cell membranes. These findings highlight the therapeutic potential of this class of molecules in addressing antibiotic-resistant infections.

The synthesis of 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol involves multi-step organic transformations that highlight its synthetic accessibility. The key steps typically include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by halogenation and functional group manipulation to introduce the bromine and trifluoromethyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into developing other structurally related molecules with tailored biological activities.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications affect the biological activity of 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol derivatives. Molecular docking studies have revealed that small changes in the substitution pattern can significantly alter binding affinity and selectivity towards target proteins. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects. Additionally, virtual screening algorithms have been used to identify novel analogs with enhanced pharmacological properties.

The pharmacological profile of this compound is further supported by preclinical studies demonstrating its potential as an inhibitor of inflammatory pathways. In vitro experiments have shown that derivatives of this scaffold can modulate key pro-inflammatory cytokines and enzymes involved in processes such as NF-κB activation and COX-2 expression. These findings suggest that 3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol could be developed into therapeutic agents for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion,3-bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 1989671-52-4) represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique structural features enable diverse functionalization strategies, making it an attractive scaffold for drug discovery efforts. Ongoing research continues to explore its full pharmacological spectrum and develop novel derivatives with optimized properties for clinical applications.